Cas no 66734-30-3 (2-Pentanol, 4-hydroperoxy-4-methyl-)

• Product name: 2-Pentanol, 4-hydroperoxy-4-methyl-
• CAS No: 66734-30-3
• MF: C₆H₁₄O₃
• MW: 134.17356
• CID: 395882
• PubChem ID: 15790339

2-Pentanol, 4-hydroperoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 4-hydroperoxy-4-methyl-
• 4-hydroperoxy-4-methylpentan-2-ol
• 3-hydroxy-1,1-dimethyl butyl hydroperoxide
• 66734-30-3
• 3-hydroxy-1,1-dimethylbutyl hydroperoxide
• OIXFWERBTHZQQH-UHFFFAOYSA-N
• 1,3-dimethyl-3-hydroperoxybutyl alcohol
• SCHEMBL374806
• DTXSID60578351
• 4-hydroxy-2-methyl-2-hydroperoxypentane

• Inchi： InChI=1S/C6H14O3/c1-5(7)4-6(2,3)9-8/h5,7-8H,4H2,1-3H3
• InChI Key： OIXFWERBTHZQQH-UHFFFAOYSA-N
• SMILES： CC(CC(C)(C)OO)O

Computed Properties

• Exact Mass: 134.094294304g/mol
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.7Ų